Cas no 2877681-90-6 (N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide)

• Product Name: N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide
• CAS No: 2877681-90-6
• MF: C₁₁H₁₉N₃O₂S₂
• MW: 289.417459726334
• CID: 5330762
• PubChem ID: 165434920
• Update Time: 2025-06-29

N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide
• F6743-8691
• AKOS040861955
• 2877681-90-6
• N-[1-[(2-Methyl-4-thiazolyl)methyl]-4-piperidinyl]methanesulfonamide

• Inchi： 1S/C11H19N3O2S2/c1-9-12-11(8-17-9)7-14-5-3-10(4-6-14)13-18(2,15)16/h8,10,13H,3-7H2,1-2H3
• InChI Key： BVHHKWSUWVHNAH-UHFFFAOYSA-N
• SMILES： CS(NC1CCN(CC2=CSC(C)=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 289.09186920g/mol
• Monoisotopic Mass: 289.09186920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 421.0±55.0 °C(Predicted)
• pka: 10.57±0.20(Predicted)

Additional information on N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide

Professional Introduction to N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide (CAS No. 2877681-90-6)

N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide, a compound with the CAS number 2877681-90-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural framework of this molecule incorporates a piperidine ring linked to a thiazole moiety, which is further substituted with a methanesulfonamide group. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity and therapeutic utility.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In this compound, the piperidine ring is specifically modified at the 4-position with a substituted thiazole group, which introduces additional functional diversity. The thiazole moiety, characterized by its sulfur and nitrogen heterocycles, is well-documented for its role in various biological processes and has been extensively explored in the development of antimicrobial, antifungal, and anti-inflammatory agents.

The presence of the 2-methyl-1,3-thiazol-4-yl group further enriches the molecular complexity of N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide. This particular substitution pattern has been strategically designed to modulate the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity towards specific biological targets. The methanesulfonamide group at the terminal position adds another layer of functionality, often involved in hydrogen bonding interactions within biological systems. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with high precision. Studies utilizing these techniques have suggested that N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide may exhibit significant binding affinity for enzymes and receptors involved in inflammatory pathways. This aligns with the growing interest in developing novel therapeutics that target inflammation-related diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated promising results in terms of inhibitory activity against certain enzymes known to play roles in pain signaling and neurodegenerative disorders. The interaction between the thiazole ring and specific amino acid residues within these enzymes appears to be critical for its efficacy. Furthermore, the piperidine moiety seems to enhance membrane permeability, facilitating better absorption and distribution within the body.

The synthesis of N-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}methanesulfonamide represents a culmination of years of research in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations that ultimately yield the desired product. The efficiency of these synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

The potential therapeutic applications of this compound are vast. Given its structural similarities to known bioactive molecules, it is hypothesized that N-{1-[(2-methyl-1,3-thiazol-4-y l)methyl]piperidin-4-yl}methanesulfonamide could serve as a scaffold for further derivatization to enhance its pharmacological properties. Researchers are exploring modifications that could improve its selectivity, reduce side effects, and optimize pharmacokinetic profiles.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like N-{1-[(2-methyl-]1,3-thiazol-4-y l)methyl]pip eridin-4-y l}methanesulfonamide. These algorithms can analyze vast datasets to predict molecular properties and identify potential interactions with biological targets. Such computational tools are invaluable in guiding experimental design and prioritizing compounds for further investigation.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. N-{1-[(2-methyl-]1,3-thiazol-4-y l)methyl]pip eridin-4-y l}methanesulfonamide exemplifies how innovative molecular design can lead to breakthroughs in medicine. Its unique structure offers a promising starting point for developing novel treatments targeting complex diseases.

The future prospects for this compound are bright, with ongoing research aimed at uncovering its full potential. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications. As more data becomes available on its efficacy and safety profiles, we can expect N-{[(2-methyl-]pip eridin-4^′)m ethyl]-m ethanesulfonylamide (CAS No.2877681-90⁻⁶) to emerge as a key player in next-generation therapeutics.